Cas no 1276045-68-1 (5-(1,3-Dioxolan-2-yl)-2-furylzinc bromide)

5-(1,3-Dioxolan-2-yl)-2-furylzinc bromide is an organozinc reagent commonly used in cross-coupling reactions, such as Negishi and Kumada couplings, due to its stability and reactivity with various electrophiles. The dioxolane-protected furyl group enhances its compatibility with sensitive functional groups, making it valuable in complex organic syntheses. This reagent offers improved selectivity and efficiency in forming carbon-carbon bonds, particularly in the construction of heterocyclic frameworks. Its air- and moisture-sensitive nature necessitates handling under inert conditions, but its consistent performance in transition-metal-catalyzed reactions makes it a reliable choice for pharmaceutical and materials science applications.
5-(1,3-Dioxolan-2-yl)-2-furylzinc bromide structure
1276045-68-1 structure
Product Name:5-(1,3-Dioxolan-2-yl)-2-furylzinc bromide
CAS No:1276045-68-1
MF:C7H7BrO3Zn
MW:284.441678285599
MDL:MFCD19687267
CID:4787592
Update Time:2026-02-27

5-(1,3-Dioxolan-2-yl)-2-furylzinc bromide Chemical and Physical Properties

Names and Identifiers

    • 5-(1,3-Dioxolan-2-yl)-2-furylzinc bromide
    • 5-(1,3-Dioxolan-2-yl)-2-furylzinc bromide 0.5 M in Tetrahydrofuran
    • 5-(1,3-Dioxolan-2-yl)-2-furylzinc bromide, 0.5M in tetrahydrofuran
    • MDL: MFCD19687267
    • Inchi: 1S/C7H7O3.BrH.Zn/c1-2-6(8-3-1)7-9-4-5-10-7;;/h1-2,7H,4-5H2;1H;/q-1;;+2/p-1
    • InChI Key: WVTGJBWYVHBIEI-UHFFFAOYSA-M
    • SMILES: Br[Zn+].O1CCOC1C1=CC=[C-]O1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 187
  • Topological Polar Surface Area: 27.7

5-(1,3-Dioxolan-2-yl)-2-furylzinc bromide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB361481-50 ml
5-(1,3-Dioxolan-2-yl)-2-furylzinc bromide, 0.5M in tetrahydrofuran; .
1276045-68-1
50 ml
€894.10 2024-04-19
abcr
AB361481-100 ml
5-(1,3-Dioxolan-2-yl)-2-furylzinc bromide, 0.5M in tetrahydrofuran; .
1276045-68-1
100 ml
€1309.90 2024-04-19
Fluorochem
214093-50ml
5-(1,3-Dioxolan-2-yl)-2-furylzinc bromide 0.5 M in Tetrahydrofuran
1276045-68-1
50ml
£565.00 2022-03-01
Fluorochem
214093-100ml
5-(1,3-Dioxolan-2-yl)-2-furylzinc bromide 0.5 M in Tetrahydrofuran
1276045-68-1
100ml
£854.00 2022-03-01
abcr
AB361481-50ml
5-(1,3-Dioxolan-2-yl)-2-furylzinc bromide, 0.5M in tetrahydrofuran; .
1276045-68-1
50ml
€893.10 2025-04-21
abcr
AB361481-100ml
5-(1,3-Dioxolan-2-yl)-2-furylzinc bromide, 0.5M in tetrahydrofuran; .
1276045-68-1
100ml
€1307.60 2025-04-21

Additional information on 5-(1,3-Dioxolan-2-yl)-2-furylzinc bromide

Introduction to 5-(1,3-Dioxolan-2-yl)-2-furylzinc bromide (CAS No. 1276045-68-1)

5-(1,3-Dioxolan-2-yl)-2-furylzinc bromide, identified by the Chemical Abstracts Service Number (CAS No.) 1276045-68-1, is a specialized organometallic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of zinc-based complexes, which are widely explored for their catalytic properties and potential applications in organic synthesis. The unique structural features of this molecule, particularly the presence of a furanyl group and a dioxolan-2-yl moiety, contribute to its distinctive chemical behavior and make it a subject of interest for researchers aiming to develop novel methodologies in drug discovery and industrial processes.

The furylzinc bromide component in the compound's name highlights its structural relationship to furan derivatives, which are known for their role in various biological pathways and industrial applications. The 1,3-dioxolan-2-yl substituent adds another layer of complexity, introducing a cyclic ether structure that can influence the compound's reactivity and solubility. These structural elements make 5-(1,3-Dioxolan-2-yl)-2-furylzinc bromide a versatile intermediate in synthetic chemistry, particularly in cross-coupling reactions where it serves as a ligand or catalyst precursor.

In recent years, there has been growing interest in the development of organometallic compounds for pharmaceutical applications due to their ability to facilitate efficient and selective chemical transformations. The use of zinc complexes, such as 5-(1,3-Dioxolan-2-yl)-2-furylzinc bromide, has been explored in various contexts, including the synthesis of heterocyclic compounds and the development of novel catalysts for asymmetric synthesis. The compound's ability to participate in palladium-catalyzed reactions makes it particularly valuable in pharmaceutical research, where such reactions are commonly employed to construct complex molecular architectures.

One of the most compelling aspects of 5-(1,3-Dioxolan-2-yl)-2-furylzinc bromide is its potential as a building block for more complex molecules. Researchers have leveraged its reactivity to develop new synthetic routes for bioactive compounds, including those with potential therapeutic applications. For instance, studies have demonstrated its utility in constructing furan-based scaffolds that are prevalent in many natural products and drug candidates. The ability to introduce these motifs with high precision and yield makes this compound an indispensable tool for medicinal chemists.

The dioxolan-2-yl group in the molecule's structure is particularly noteworthy due to its ability to stabilize reactive intermediates while also providing a handle for further functionalization. This feature has been exploited in various synthetic strategies, where the dioxolan ring can be opened under specific conditions to yield more reactive species. Such transformations are crucial for constructing complex molecules with multiple stereocenters or functional groups, which are often required for biological activity.

From a materials science perspective, 5-(1,3-Dioxolan-2-yl)-2-furylzinc bromide has also been investigated for its potential applications in advanced materials. Organometallic compounds like this one can exhibit unique electronic properties that make them suitable for use in optoelectronic devices or as precursors for thin film materials. While these applications are still largely in the experimental stage, they highlight the broad utility of such compounds beyond traditional pharmaceutical contexts.

The synthesis of 5-(1,3-Dioxolan-2-yl)-2-furylzinc bromide itself is a testament to the advances in synthetic methodologies over recent decades. Early methods relied on laborious multi-step processes, but modern approaches have streamlined these procedures significantly. Current research focuses on developing more efficient and sustainable synthetic routes that minimize waste and reduce energy consumption. These efforts align with broader trends in green chemistry, where sustainability is increasingly prioritized alongside efficacy.

Recent studies have also explored the mechanistic aspects of reactions involving 5-(1,3-Dioxolan-2-yl)-2-furylzinc bromide, providing deeper insights into how these compounds function as catalysts or intermediates. Understanding these mechanisms is crucial for optimizing their use in synthetic applications and for designing new derivatives with enhanced properties. For example, computational studies have helped elucidate how the coordination geometry of zinc influences reaction outcomes, offering valuable guidance for future synthetic design.

The future prospects for 5-(1,3-Dioxolan-2-yl)-2-furylzinc bromide appear promising, with ongoing research suggesting new applications and improvements in existing ones. As our understanding of organometallic chemistry continues to evolve, so too will the ways in which compounds like this one are utilized. Whether in drug discovery or materials science, 5-(1,3-Dioxolan-2-yl)-2-furylzinc bromide stands as a testament to the power of interdisciplinary research and innovation.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD